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Compound of Interest

Compound Name: (2-Ethoxy-ethyl)-ethyl-amine

CAS No.: 38256-95-0

Cat. No.: B1595431

Get Quote

Functionalization

Critical Identity & Safety Verification
Technical Alert: There is a frequent database mismatch regarding this chemical entity.

Target Compound (Addressed in this Guide):2-Ethoxy-N-ethylethanamine (Secondary

Amine).[1]

Structure:

CAS:38256-95-0[2][3]

Function: Nucleophilic building block for introducing flexible, ether-linked amine side

chains.

Common Confusion: Often mislabeled in commercial databases as CAS 3616-56-6.
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Correction: CAS 3616-56-6 refers to 2,2-Diethoxy-N,N-dimethylethanamine (an acetal).[4]

[5]

Action: Verify the structure via NMR or IR prior to synthesis. This protocol applies strictly to

the secondary amine.

Physicochemical Profile
Property Value Relevance to Synthesis

Molecular Weight 117.19 g/mol Stoichiometry calculations.

Boiling Point ~134°C

High enough for reflux in

toluene/DCE; requires vacuum

distillation for removal.

pKa (Calc) ~9.5 - 10.0

Moderately basic; requires

organic bases (DIPEA/TEA) in

alkylation reactions.

LogP ~0.6

Lower than Diethylamine

(LogP ~0.8); improves

aqueous solubility of the final

drug candidate.

Strategic Rationale in Drug Design
In medicinal chemistry, 2-Ethoxy-N-ethylethanamine is often employed as a bioisostere for the

diethylamine moiety.

Solubility Modulation: The ether oxygen acts as a hydrogen bond acceptor, lowering the

LogD of the parent molecule compared to a pure alkyl chain, thereby improving aqueous

solubility without introducing ionizable groups.

hERG Avoidance: "Greasy" basic amines are frequent hERG channel blockers (cardiotoxicity

risk). Introducing the oxygen atom reduces lipophilicity and alters the pharmacophore shape,

potentially mitigating off-target cardiac liability [1].
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Linker Flexibility: The ethoxyethyl chain provides a flexible tether, allowing the terminal ethyl

group to access hydrophobic pockets in kinases or GPCRs.

Protocol A: Reductive Amination (Kinase Inhibitor
Synthesis)
This protocol describes the coupling of 2-Ethoxy-N-ethylethanamine with a ketone

intermediate, a critical step in the synthesis of 7-azaindole derivatives (e.g., JNK inhibitors) [2].

Reaction Logic
Direct alkylation with alkyl halides often leads to over-alkylation (quaternary salts). Reductive

amination is the preferred route for coupling secondary amines to hindered cores because it is

self-limiting to the tertiary amine.

Workflow Diagram
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Figure 1: Mechanistic pathway for the reductive amination of ketones with 2-Ethoxy-N-

ethylethanamine.

Detailed Methodology
Reagents:

Ketone Intermediate (1.0 equiv)

2-Ethoxy-N-ethylethanamine (2.0 equiv)[1][2][3]
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Sodium Triacetoxyborohydride (STAB) (1.5 - 2.0 equiv)

Acetic Acid (AcOH) (1.0 equiv)

Solvent: 1,2-Dichloroethane (DCE) (Anhydrous)

Step-by-Step Procedure:

Preparation: In a flame-dried round-bottom flask under

atmosphere, dissolve the Ketone Intermediate (e.g., 1 mmol) in anhydrous DCE (5 mL).

Imine Formation: Add 2-Ethoxy-N-ethylethanamine (2 mmol) followed by Acetic Acid (1

mmol). The acid catalyzes the formation of the iminium ion.

Stirring: Stir at room temperature for 30–60 minutes. Note: Some hindered ketones may

require mild heating (40°C) or longer times to form the imine equilibrium.

Reduction: Cool the mixture to 0°C (optional, but recommended to minimize side reactions).

Add STAB (1.5 mmol) portion-wise over 10 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. Monitor

via LC-MS for the disappearance of the ketone (

) and appearance of the amine product.

Quench: Quench the reaction by adding saturated aqueous

solution. Stir vigorously for 15 minutes to decompose borate complexes.

Extraction: Extract the aqueous layer with DCM (

). Combine organic layers.

Purification: Dry over

, filter, and concentrate. Purify via flash column chromatography (typically DCM/MeOH/NH3
gradients) to isolate the tertiary amine.
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Protocol B: Nucleophilic Aromatic Substitution ( )
This method is used to attach the amine tail to heterocyclic scaffolds (e.g., chloropyrimidines,

chloronaphthalimides) for DNA intercalators or receptor antagonists [3].

Reaction Logic
The secondary nitrogen of 2-Ethoxy-N-ethylethanamine acts as a nucleophile, displacing a

leaving group (Cl, F, Br) on an electron-deficient aromatic ring.

Workflow Diagram
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Figure 2:

reaction pathway for functionalizing heterocycles.

Detailed Methodology
Reagents:

Heteroaryl Chloride (1.0 equiv)

2-Ethoxy-N-ethylethanamine (1.2 - 1.5 equiv)
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Base: Diisopropylethylamine (DIPEA) (2.0 equiv) or

(3.0 equiv)

Solvent: DMF, NMP, or DMSO (Polar aprotic solvents accelerate

)

Step-by-Step Procedure:

Dissolution: Dissolve the Heteroaryl Chloride in DMF (concentration ~0.2 M).

Addition: Add DIPEA followed by 2-Ethoxy-N-ethylethanamine.

Heating: Heat the reaction mixture to 80–100°C. Note: For highly reactive substrates (e.g.,

2,4-dichloropyrimidine), room temperature may suffice to selectively displace the more

reactive chloride.

Monitoring: Monitor by TLC or HPLC. The reaction is typically complete within 2–6 hours.

Workup:

Method A (Precipitation): Pour the reaction mixture into ice-water. If the product is solid,

filter and wash with water.

Method B (Extraction): Dilute with EtOAc, wash extensively with water and brine (to

remove DMF), dry, and concentrate.

Salt Formation (Optional): To stabilize the product as a pharmaceutical intermediate, treat

the crude oil with HCl in dioxane/ether to generate the hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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